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Compound of Interest

Compound Name: Perphenazine

Cat. No.: B1679617

Perphenazine's Impact on Mitochondrial
Respiration: A Comparative Analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the effects of Perphenazine and other
antipsychotic medications on mitochondrial respiration in isolated mitochondria. The data
presented is compiled from multiple studies to offer a comprehensive overview for researchers
investigating drug-induced mitochondrial dysfunction.

Perphenazine and Mitochondrial Function: An
Overview

Perphenazine, a typical antipsychotic of the phenothiazine class, has been shown to impact
mitochondrial function, leading to cellular stress and potential toxicity. Studies indicate that
Perphenazine can induce mitochondrial damage, including fragmentation, and lead to a
decrease in cellular ATP levels. This disruption of mitochondrial integrity and function is a
critical area of investigation for understanding both the therapeutic and adverse effects of this
and other antipsychotic drugs.
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Comparative Effects of Antipsychotics on
Mitochondrial Respiration

The following tables summarize the quantitative effects of Perphenazine and other common
antipsychotics on key parameters of mitochondrial respiration. It is important to note that the
data is collated from various studies using different experimental models (e.g., rat liver, pig
brain mitochondria), which may influence the results.
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Inhibition of Mitochondrial Respiratory Chain
Complexes

Several antipsychotics have been shown to directly inhibit the enzymatic activity of the electron

transport chain (ETC) complexes.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://pubmed.ncbi.nlm.nih.gov/31104106/
https://pubmed.ncbi.nlm.nih.gov/31104106/
https://pubmed.ncbi.nlm.nih.gov/31104106/
https://pubmed.ncbi.nlm.nih.gov/31104106/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679617?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Validation & Comparative
Check Availability & Pricing

Complex | Complex I+l Complex IV
Drug o . . Source
Inhibition Inhibition Inhibition
No significant
Chlorpromazine Yes inhibition Yes [3]
reported
No significant No significant
Haloperidol Yes inhibition inhibition [3]
reported reported
Zotepine Yes Yes Yes [3]
No significant
Aripiprazole Yes Yes inhibition [3]
reported
No significant
Quetiapine Yes Yes inhibition [3]
reported
No significant
Risperidone Yes Yes inhibition [3]
reported
No significant No significant
Clozapine Yes inhibition inhibition [3]
reported reported

Signaling Pathways and Experimental Workflow

To visualize the mechanisms and experimental procedures involved in assessing the effects of
Perphenazine on mitochondrial respiration, the following diagrams are provided.
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Potential Mechanism of Perphenazine-Induced Mitochondrial Dysfunction
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Caption: A diagram illustrating the potential signaling pathway of Perphenazine-induced
mitochondrial dysfunction.

Experimental Workflow for Assessing Mitochondrial Respiration
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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